Cas no 1351605-24-7 (4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide)

• Product Name: 4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• CAS No: 1351605-24-7
• MF: C₁₇H₁₈F₃NO₄S
• MW: 389.389334201813
• CID: 6391506
• PubChem ID: 71782001
• Update Time: 2025-06-14

4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide
• VU0525228-1
• 4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzenesulfonamide
• AKOS024524091
• 1351605-24-7
• F5857-3613

• Inchi： 1S/C17H18F3NO4S/c1-12-10-14(25-2)8-9-15(12)26(23,24)21-11-16(22,17(18,19)20)13-6-4-3-5-7-13/h3-10,21-22H,11H2,1-2H3
• InChI Key： OVYMSKAFZFYCPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)OC)(NCC(C(F)(F)F)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 389.09086372g/mol
• Monoisotopic Mass: 389.09086372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide

Research Brief on 4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide (CAS: 1351605-24-7)

Recent studies on the compound 4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide (CAS: 1351605-24-7) have unveiled promising therapeutic potential in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has emerged as a key candidate in the development of novel pharmacological agents, particularly due to its unique structural features and bioactivity profile. The compound's trifluoromethyl and hydroxy groups contribute to its enhanced metabolic stability and binding affinity, making it a subject of intense research in drug discovery.

Current investigations focus on the compound's mechanism of action and target specificity. Preliminary in vitro studies indicate that 1351605-24-7 exhibits selective inhibition against certain enzymatic pathways involved in inflammatory responses. The presence of the methoxy group at the para position appears to play a crucial role in modulating this activity, while the sulfonamide moiety contributes to its favorable pharmacokinetic properties. These findings suggest potential applications in developing treatments for chronic inflammatory conditions.

Structural-activity relationship (SAR) studies have revealed that modifications to the benzene ring or the trifluoropropyl group significantly impact the compound's efficacy. Researchers have employed advanced computational modeling techniques to predict optimal binding conformations with target proteins, leading to improved understanding of its pharmacophore. The compound's ability to penetrate cellular membranes while maintaining stability has been confirmed through various biophysical characterization methods, including X-ray crystallography and NMR spectroscopy.

Recent preclinical evaluations have demonstrated the compound's favorable safety profile in animal models, with particular attention to its metabolic pathways and potential drug-drug interactions. The hydroxyl group at the 2-position of the propyl chain has been identified as a critical site for phase II metabolism, while the trifluoromethyl group contributes to the compound's resistance to oxidative degradation. These properties position 1351605-24-7 as a promising lead compound for further optimization.

Ongoing research efforts are exploring the compound's potential in combination therapies and its application in targeted drug delivery systems. The unique physicochemical properties of 4-methoxy-2-methyl-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzene-1-sulfonamide make it particularly suitable for formulation development, with several patent applications currently pending for novel pharmaceutical compositions containing this active ingredient.